2,2-Dimethyl-N-(quinolin-3-yl)propanimidamide hydrochloride
Overview
Description
2,2-Dimethyl-N-(quinolin-3-yl)propanimidamide hydrochloride is a chemical compound with the molecular formula C14H18ClN3 and a molecular weight of 263.77 . It is intended for research use only .
Physical And Chemical Properties Analysis
The physical and chemical properties of 2,2-Dimethyl-N-(quinolin-3-yl)propanimidamide hydrochloride include a molecular weight of 263.77 . Other properties such as boiling point and storage conditions are not specified in the search results .Scientific Research Applications
Medicinal Chemistry
Quinoline motifs, which are present in “2,2-Dimethyl-N-(quinolin-3-yl)propanimidamide hydrochloride”, are essential in several pharmacologically active heterocyclic compounds due to their various applications in medicinal and industrial chemistry . They are considered a privileged structure in drug discovery programs because of their broad spectrum of bio-responses .
Anticancer Activity
Quinoline and its derivatives have shown significant anticancer activity . The presence of the quinoline motif in “2,2-Dimethyl-N-(quinolin-3-yl)propanimidamide hydrochloride” could potentially make it a candidate for anticancer drug development.
Antioxidant Activity
Quinoline derivatives have demonstrated antioxidant activity . This suggests that “2,2-Dimethyl-N-(quinolin-3-yl)propanimidamide hydrochloride” could be explored for its potential antioxidant properties.
Anti-Inflammatory Activity
Quinoline-based compounds have been found to exhibit anti-inflammatory effects . Therefore, “2,2-Dimethyl-N-(quinolin-3-yl)propanimidamide hydrochloride” could be investigated for possible anti-inflammatory applications.
Antimalarial Activity
Quinoline and its derivatives have shown antimalarial activities . This implies that “2,2-Dimethyl-N-(quinolin-3-yl)propanimidamide hydrochloride” could be a potential candidate for the development of new antimalarial drugs.
Antituberculosis Activity
Quinoline-based compounds have demonstrated antituberculosis activities . This suggests that “2,2-Dimethyl-N-(quinolin-3-yl)propanimidamide hydrochloride” could be explored for its potential in the treatment of tuberculosis.
Safety and Hazards
properties
IUPAC Name |
2,2-dimethyl-N'-quinolin-3-ylpropanimidamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17N3.ClH/c1-14(2,3)13(15)17-11-8-10-6-4-5-7-12(10)16-9-11;/h4-9H,1-3H3,(H2,15,17);1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QAJGNFHAEZLPKP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=NC1=CC2=CC=CC=C2N=C1)N.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18ClN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.76 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,2-Dimethyl-N-(quinolin-3-yl)propanimidamide hydrochloride | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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